Cas no 2034573-28-7 (2-(2,5-dioxopyrrolidin-1-yl)-N-2-(furan-2-yl)-2-(thiomorpholin-4-yl)ethylacetamide)

• Product Name: 2-(2,5-dioxopyrrolidin-1-yl)-N-2-(furan-2-yl)-2-(thiomorpholin-4-yl)ethylacetamide
• CAS No: 2034573-28-7
• MF: C₁₆H₂₁N₃O₄S
• MW: 351.420642614365
• CID: 6297362
• PubChem ID: 92065262
• Update Time: 2025-06-15

2-(2,5-dioxopyrrolidin-1-yl)-N-2-(furan-2-yl)-2-(thiomorpholin-4-yl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-dioxopyrrolidin-1-yl)-N-2-(furan-2-yl)-2-(thiomorpholin-4-yl)ethylacetamide
• 2-(2,5-dioxopyrrolidin-1-yl)-N-[2-(furan-2-yl)-2-thiomorpholin-4-ylethyl]acetamide
• F6353-6127
• 2-(2,5-dioxopyrrolidin-1-yl)-N-(2-(furan-2-yl)-2-thiomorpholinoethyl)acetamide
• 2-(2,5-dioxopyrrolidin-1-yl)-N-[2-(furan-2-yl)-2-(thiomorpholin-4-yl)ethyl]acetamide
• AKOS026687883
• 2034573-28-7

• Inchi： 1S/C16H21N3O4S/c20-14(11-19-15(21)3-4-16(19)22)17-10-12(13-2-1-7-23-13)18-5-8-24-9-6-18/h1-2,7,12H,3-6,8-11H2,(H,17,20)
• InChI Key： IHPNVUBYQJWBST-UHFFFAOYSA-N
• SMILES： S1CCN(CC1)C(C1=CC=CO1)CNC(CN1C(CCC1=O)=O)=O

Computed Properties

• Exact Mass: 351.12527733g/mol
• Monoisotopic Mass: 351.12527733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 108Ų

Additional information on 2-(2,5-dioxopyrrolidin-1-yl)-N-2-(furan-2-yl)-2-(thiomorpholin-4-yl)ethylacetamide

Introduction to Compound with CAS No. 2034573-28-7 and Product Name: 2-(2,5-dioxopyrrolidin-1-yl)-N-2-(furan-2-yl)-2-(thiomorpholin-4-yl)ethylacetamide

The compound with the CAS number 2034573-28-7 and the product name 2-(2,5-dioxopyrrolidin-1-yl)-N-2-(furan-2-yl)-2-(thiomorpholin-4-yl)ethylacetamide represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The unique combination of heterocyclic moieties and functional groups in its molecular framework suggests a multifaceted role in biological systems, making it a subject of intense study among researchers.

At the core of this compound's structure lies a dioxopyrrolidinyl moiety, which is known for its stability and reactivity in various biochemical pathways. This moiety, when combined with other functional groups such as furan and thiomorpholine, enhances the compound's interaction with biological targets. The presence of these elements not only contributes to its chemical diversity but also opens up possibilities for its use in modulating various physiological processes.

Recent studies have highlighted the importance of dioxopyrrolidinyl derivatives in the development of novel therapeutic agents. These derivatives have shown promise in inhibiting key enzymes and receptors involved in inflammatory responses, making them potential candidates for treating chronic inflammatory diseases. The compound in question, with its unique structural features, aligns well with this trend and may offer new insights into the mechanisms underlying these diseases.

The furan ring in the molecular structure of this compound is another critical feature that contributes to its biological activity. Furan derivatives are well-documented for their role in various pharmacological applications, including antimicrobial and anti-inflammatory effects. The integration of the furan moiety with the dioxopyrrolidinyl group creates a synergistic effect, potentially enhancing the compound's efficacy against target pathogens or disease markers.

Moreover, the thiomorpholine component adds another layer of complexity to the compound's biological profile. Thiomorpholine derivatives are known for their ability to interact with a wide range of biological targets, including neurotransmitter receptors and ion channels. This interaction can lead to modulation of neuronal activity, making such compounds valuable in the development of drugs for neurological disorders. The presence of this moiety in our compound suggests that it may have applications not only in treating inflammatory conditions but also in addressing neurological challenges.

In terms of synthetic chemistry, the preparation of 2-(2,5-dioxopyrrolidin-1-yl)-N-2-(furan-2-yl)-2-(thiomorpholin-4-yl)ethylacetamide involves a series of well-established reactions that highlight the expertise required to manipulate such complex molecular structures. The synthesis typically begins with the formation of the dioxopyrrolidinyl core, followed by functionalization at various positions to introduce the furan and thiomorpholine moieties. Each step must be carefully controlled to ensure high yield and purity, which are crucial for subsequent biological evaluations.

The significance of this compound extends beyond its individual components; it represents a convergence of multiple research areas including medicinal chemistry, bioorganic chemistry, and pharmacology. The integration of different heterocyclic systems into a single molecule allows for a comprehensive exploration of its interactions with biological targets. This approach is particularly valuable in drug discovery, where multifunctional compounds can address multiple aspects of a disease simultaneously.

Current research trends indicate that compounds like ours are increasingly being explored for their potential in treating complex diseases that involve multiple pathological pathways. For instance, studies have shown that targeting both inflammatory pathways and neurotransmitter systems can lead to more effective therapeutic outcomes compared to single-target interventions. The unique combination of moieties in our compound positions it as a promising candidate for such combined approaches.

Beyond academic research, the development of novel pharmaceuticals often relies on advancements in computational chemistry and high-throughput screening techniques. These tools allow researchers to predict and validate the interactions between compounds like ours and their biological targets with greater precision. By leveraging these technologies, scientists can accelerate the process of identifying lead compounds that exhibit desirable pharmacological properties.

The future prospects for CAS No. 2034573-28-7 and its derivative 2-(2,5-dioxopyrrolidin-1-yl)-N-2-(furan-2-yl)-2-(thiomorpholin-4-yl)ethylacetamide are promising. As our understanding of biological systems continues to evolve, so does our ability to design molecules that interact selectively with disease-related targets. This compound exemplifies how interdisciplinary collaboration can lead to innovative solutions in medicine.

In conclusion, the compound with CAS number 2034573-28-7 and product name 2-(2,5-dioxopyrrolidin-1-yl)-N-2-(furan-2-ytl)-2-(thiomorpholin-lv)ethylacetamide stands as a testament to the progress being made in chemical biology and pharmaceutical research. Its intricate structure and multifaceted functionality make it a valuable tool for studying complex biological processes and developing novel therapeutic strategies. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.